5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C28H27N3O5
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C28H27N3O5/c1-16-10-11-20(32)19(12-16)24-23-25(30-29-24)28(33)31(15-17-8-6-5-7-9-17)26(23)18-13-21(34-2)27(36-4)22(14-18)35-3/h5-14,26,32H,15H2,1-4H3,(H,29,30)
• InChI Key: ILQMMURDTJJOBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC4=CC=CC=C4)C5=CC(=C(C(=C5)OC)OC)OC

Description

The compound 5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolo-pyrazolone derivative featuring a benzyl group at position 5, a 2-hydroxy-5-methylphenyl substituent at position 3, and a 3,4,5-trimethoxyphenyl moiety at position 2.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. its synthesis likely involves multi-step reactions.
• Industrial production methods may vary, but they would likely involve efficient and scalable processes.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions could yield derivatives with modified functional groups or altered substituents.

Scientific Research Applications

Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.

Biology: Studying its interactions with biological macromolecules (e.g., proteins, DNA) and potential pharmacological effects.

Medicine: Exploring its therapeutic properties (e.g., anticancer, anti-inflammatory, or antimicrobial activity).

Industry: Assessing its use in materials science (e.g., dyes, polymers) or as a precursor for drug development.

Mechanism of Action

• Unfortunately, specific details about its mechanism of action are not readily available. Further research would be needed to elucidate this aspect.
• It likely interacts with specific cellular targets, affecting signaling pathways or enzymatic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Structural Variations

The table below highlights key structural differences between the target compound and analogs from the evidence:

Compound Name	Position 3 Substituent	Position 4 Substituent	Position 5 Substituent	Key Features
Target Compound	2-Hydroxy-5-methylphenyl	3,4,5-Trimethoxyphenyl	Benzyl	High hydrophobicity (benzyl), electron-donating methoxy groups
3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	2-Hydroxyphenyl	3,4,5-Trimethoxyphenyl	3-Hydroxypropyl	Increased hydrophilicity (hydroxypropyl); potential for hydrogen bonding
4-(3,4-Diethoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-(3-pyridinylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	2-Hydroxy-5-methylphenyl	3,4-Diethoxyphenyl	3-Pyridinylmethyl	Diethoxy (vs. trimethoxy) enhances solubility; pyridine enables π-stacking

Key Observations:

• Position 3 : The 2-hydroxy-5-methylphenyl group in the target compound and introduces steric bulk and lipophilicity compared to the simpler 2-hydroxyphenyl in .
• In contrast, the diethoxyphenyl group in may reduce metabolic stability due to fewer methoxy groups .
• Position 5 : The benzyl group in the target compound maximizes hydrophobicity, whereas the hydroxypropyl in improves aqueous solubility. The pyridinylmethyl in introduces hydrogen-bonding and π-stacking capabilities .

Pharmacological Implications

• Target Affinity : The 3,4,5-trimethoxyphenyl group in the target compound is associated with enhanced microtubule disruption in cancer cells, as seen in combretastatin analogs. This effect may be diminished in due to diethoxy substitution .
• Solubility vs. Bioavailability : The benzyl group in the target compound likely reduces aqueous solubility compared to ’s hydroxypropyl, but improves membrane permeability.
• Stability : The 2-hydroxy-5-methylphenyl group may confer oxidative stability compared to ’s unsubstituted 2-hydroxyphenyl, which could undergo faster metabolic degradation .